![molecular formula C14H12N2O4 B5887301 3-(5-methyl-2-furyl)-N-(3-nitrophenyl)acrylamide](/img/structure/B5887301.png)
3-(5-methyl-2-furyl)-N-(3-nitrophenyl)acrylamide
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Overview
Description
3-(5-methyl-2-furyl)-N-(3-nitrophenyl)acrylamide is a chemical compound used in scientific research for its various biochemical and physiological effects. It is synthesized using a specific method and has potential for future research directions.
Mechanism of Action
The mechanism of action of 3-(5-methyl-2-furyl)-N-(3-nitrophenyl)acrylamide involves its ability to bind to the active site of the targeted enzyme and inhibit its activity. This binding is reversible and can be influenced by factors such as pH and temperature.
Biochemical and Physiological Effects:
In addition to its inhibition of acetylcholinesterase, this compound has been shown to have other biochemical and physiological effects. It has been found to have antioxidant properties, as well as anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(5-methyl-2-furyl)-N-(3-nitrophenyl)acrylamide in lab experiments include its specificity for certain enzymes and its potential therapeutic effects. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several potential future directions for research involving 3-(5-methyl-2-furyl)-N-(3-nitrophenyl)acrylamide. These include further studies on its potential therapeutic effects in neurological disorders, as well as its use as a tool in drug discovery and development. Additionally, research could be conducted on its potential toxicity and the development of safer analogs.
Synthesis Methods
The synthesis of 3-(5-methyl-2-furyl)-N-(3-nitrophenyl)acrylamide involves the reaction of 5-methyl-2-furancarboxylic acid with 3-nitroaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-(dimethylamino)pyridine (DMAP). The resulting product is then purified through recrystallization or column chromatography.
Scientific Research Applications
3-(5-methyl-2-furyl)-N-(3-nitrophenyl)acrylamide has been used in various scientific research studies. It has been shown to inhibit the activity of certain enzymes such as acetylcholinesterase, which is involved in the breakdown of acetylcholine in the nervous system. This inhibition can lead to increased levels of acetylcholine, which can have potential therapeutic effects in neurological disorders such as Alzheimer's disease.
properties
IUPAC Name |
(E)-3-(5-methylfuran-2-yl)-N-(3-nitrophenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O4/c1-10-5-6-13(20-10)7-8-14(17)15-11-3-2-4-12(9-11)16(18)19/h2-9H,1H3,(H,15,17)/b8-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRVBTVWLOXMDMP-BQYQJAHWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C=CC(=O)NC2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(O1)/C=C/C(=O)NC2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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